5-Hydroxymethylfurfural
Overview
Description
5-Hydroxymethylfurfural (5-HMF) is an organic compound formed by the dehydration of reducing sugars . It is a white low-melting solid, which is highly soluble in both water and organic solvents . The molecule consists of a furan ring, containing both aldehyde and alcohol functional groups . It is widely used as an indicator of quality in food products .
Synthesis Analysis
5-HMF can be synthesized from fructose catalyzed by sulfonated carbon-based solid acid . The influence of the type of support, sulfonating agent and their concentration, catalyst amount, reaction temperature, and time was investigated . Another efficient continuous process for 5-HMF production in a biphasic system and its recovery at high yield and selectivity was developed .Molecular Structure Analysis
The molecular structure of 5-HMF was investigated using ATR-FTIR spectroscopy, Scanning Electron Microscopy (SEM), and Dynamic Light Scattering (DLS) experiments .Chemical Reactions Analysis
Significant advances have been made on the various transformations (e.g., hydrogenation, oxidation, aldol condensation, rehydration, amination, polymerization, etherification, and decarbonylation) of biomass-derived 5-HMF .Physical And Chemical Properties Analysis
5-HMF has a chemical formula of C6H6O3 and a molar mass of 126.111 g·mol −1 . It appears as a low melting white solid with a buttery, caramel odor . It has a density of 1.29 g/cm 3, a melting point of 30 to 34 °C, and a boiling point of 114 to 116 °C (1 mbar) .Scientific Research Applications
Biobased Surfactants
5-Hydroxymethylfurfural (5-HMF) serves as a precursor for producing biobased surfactants. These surfactants are derived from renewable resources and are an essential part of green chemistry, contributing to sustainable and environmentally friendly chemical processes .
Fine Chemical Intermediates
The molecule’s structure allows for further functionalization, making it a valuable intermediate in the fine chemical industry. Its conversion from biomass makes it a key player in the development of bio-based chemicals .
Hydrogenation Reactions
5-HMF can be selectively hydrogenated to produce 5-methylfurfural (MF), using environmentally-friendly methods. This process highlights its role in green catalysis and sustainable chemical synthesis .
Organic Synthesis
In organic synthesis, 5-HMF is recognized for its versatility due to the aldehyde and hydroxymethyl groups it contains. It can be obtained by dehydration of hexoses and is used in various synthetic applications .
Biomass Conversion
Research has focused on the catalytic systems for synthesizing 5-HMF from different biomass feedstocks. The conversion mechanisms from monosaccharides and polysaccharides into 5-HMF are of particular interest, as they pave the way for converting non-food biomass into valuable chemicals .
Mechanism of Action
Target of Action
5-Hydroxymethylfurfural (HMF) is a platform molecule produced from renewable carbohydrate sources such as fructose, glucose, sucrose, cellulose, or inulin . It serves as a pivotal multifunctional platform compound, integral in synthesizing various vital chemicals, including furan-based polymers, fine chemicals, and biofuels . The high reactivity of HMF, attributed to its highly active aldehyde, hydroxyl, and furan ring, underscores the challenge of selectively regulating its conversion to obtain the desired products .
Mode of Action
The mode of action of HMF is primarily through its interaction with its targets. The high reactivity of the formyl group of HMF is problematic, because it leads to undesired oligomerization reactions . This is usually countered by working in dilute non-aqueous solutions . The molecule consists of a furan ring, containing both aldehyde and alcohol functional groups .
Biochemical Pathways
The transformation of HMF is investigated using supported and bulk copper oxide catalysts . Emphasis is placed on hydrogenation pathways and the construction of catalytic systems . The aim is to provide researchers with a comprehensive understanding of hydrogenation, hydrogenolysis, and dehydrogenation reactions applicable to biomass conversion .
Pharmacokinetics
Information on the pharmacokinetics of HMF is limited. It is known that about 50% of hmf administered extragastrically is oxidized and eliminated by the kidneys .
Result of Action
The result of HMF’s action is the production of various high-value chemicals. For example, 2,5-dimethylfuran (DMF), a biomass alternative fuel, 2,5-Bis-hydroxymethylfuran (BHMF), a monomer used for the production of polyurethane foams and polyesters, 5-Methylfurfural (5-MF), a very important chemical used as a food additive, 2,5-tetrahydrofurandimethanol (DHTHF), 2,5-hexanediol (HDO) etc., can be obtained by the HMF selective hydrogenation or hydrogenolysis .
Action Environment
The action environment of HMF is influenced by several factors. For instance, the reaction condition, such as the pH, temperature, and the presence of other chemicals, can significantly affect the conversion of HMF . Furthermore, the use of water as the solvent and N2 as the carrier gas led to the high selectivity to 5-methylfuraldehyde or 2,5-diformylfuran .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(hydroxymethyl)furan-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O3/c7-3-5-1-2-6(4-8)9-5/h1-3,8H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOEGNKMFWQHSLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C=O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O3 | |
Record name | hydroxymethylfurfural | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Hydroxymethylfurfural | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3030428 | |
Record name | 5-(Hydroxymethyl)-2-furfural | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3030428 | |
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Molecular Weight |
126.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid with an odor of chamomile flowers; mp = 31.5 deg C; [Merck Index] Beige or yellow hygroscopic solid; mp = 32-35 deg C; [Alfa Aesar MSDS], Solid | |
Record name | 5-(Hydroxymethyl)-2-furaldehyde | |
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Record name | 5-Hydroxymethyl-2-furancarboxaldehyde | |
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URL | http://www.hmdb.ca/metabolites/HMDB0034355 | |
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Boiling Point |
BP: 115 °C at 1 mm Hg, 114.00 to 116.00 °C. @ 1.00 mm Hg | |
Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7982 | |
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Record name | 5-Hydroxymethyl-2-furancarboxaldehyde | |
Source | Human Metabolome Database (HMDB) | |
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Solubility |
Freely soluble in methanol, ethanol, acetone, ethyl acetate, dimethylformamide. Soluble in ether, benzene, chloroform. Less soluble in carbon tetrachloride. Sparingly soluble in petroleum ether., Soluble in common organic solvents | |
Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
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Density |
1.2062 g/cu cm at 25 °C | |
Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7982 | |
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Vapor Pressure |
0.00528 [mmHg] | |
Record name | 5-(Hydroxymethyl)-2-furaldehyde | |
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Mechanism of Action |
The yeast Saccharomyces cerevisiae is able to adapt and in situ detoxify lignocellulose derived inhibitors such as furfural and /5-hydroxymethyl-2-furfural/ HMF. The length of lag phase for cell growth in response to the inhibitor challenge has been used to measure tolerance of strain performance. Mechanisms of yeast tolerance at the genome level remain unknown. Using systems biology approach, this study investigated comparative transcriptome profiling, metabolic profiling, cell growth response, and gene regulatory interactions of yeast strains and selective gene deletion mutations in response to HMF challenges during the lag phase of growth. /The study/ identified 365 candidate genes and found at least 3 significant components involving some of these genes that enable yeast adaptation and tolerance to HMF in yeast. First, functional enzyme coding genes such as ARI1, ADH6, ADH7, and OYE3, as well as gene interactions involved in the biotransformation and inhibitor detoxification were the direct driving force to reduce HMF damages in cells. Expressions of these genes were regulated by YAP1 and its closely related regulons. Second, a large number of PDR genes, mainly regulated by PDR1 and PDR3, were induced during the lag phase and the PDR gene family-centered functions, including specific and multiple functions involving cellular transport such as TPO1, TPO4, RSB1, PDR5, PDR15, YOR1, and SNQ2, promoted cellular adaptation and survival in order to cope with the inhibitor stress. Third, expressed genes involving degradation of damaged proteins and protein modifications such as SHP1 and SSA4, regulated by RPN4, HSF1, and other co-regulators, were necessary for yeast cells to survive and adapt the HMF stress. A deletion mutation strain rpn4 was unable to recover the growth in the presence of HMF..., To determine the mode of action of 5-hydroxymethylfurfural (5-HMF) extracted from wine-processed Fructus corni on hepatoprotective activities, the effects of 5-HMF on H(2)O(2)-induced human L02 hepatocytes injury was examined. Hepatocytes L02 injured by H(2)O(2) /were/ treated by 5-HMF. The morphological changes of the cells were observed under inverted phase-contrast, fluorescence, and transmission electron microscopy and the activities of caspase-9 and caspase-3 were tested by enzyme-linked immunosorbent detector. ...5-HMF improved the morphology of H(2)O(2)-treated human L02 hepatocytes, and also inhibited the level of caspase-9 and caspase-3..., The aim of the ... study was to evaluate the putative protective effect of 5-hydroxymethylfurfural (5-HMF) derived from processed Fructus Corni on human hepatocyte cell line (LO2) injured by hydrogen peroxide in vitro and the mechanism of its protection. The percentage of cell viability was evaluated by 3-(4, 5-dimethylthiazol-2-yl)-2, 5-diphenyl tetrazolium bromide (MTT) assay. The hepatocyte cell apoptosis and cell cycle were detected by flow cytometric analysis. The content of nitric oxide and caspase-3 activity were quantified spectrophotometrically by enzyme-linked immunoassay. The study showed that incubation with 5-HMF caused significant increase in the viability of LO2 cell, decrease of cell apoptosis and recovery of cell cycle in LO2 cell injured by hydrogen peroxide, which was accompanied with the decreased nitric oxide level and caspase-3 activity..., 5-Hydroxymethylfurfural (HMF), a heat-induced food toxicant present in a vast number of food items, has been suggested to be genotoxic after being bioactivated by the sulfotransferase SULT1A1. The comet assay was used to evaluate the DNA damaging effect of HMF in cell lines with different activities of SULT1A1: two human cell lines (Caco-2, low activity; and HEK293, higher activity), one cell line from mouse (L5178Y, no activity) and two cell lines from Chinese hamster (V79, negligible activity; and V79-hP-PST, high activity of human SULT1A1). HMF induced significant DNA damage in all cell lines after 3 hr exposure to 100 mM. Most sensitive were V79 and V79-hP-PST where HMF induced significant DNA damage at 25 mM. Consequently ...the present study ... have shown that HMF is a DNA damaging agent in vitro independent of the activity of SULT1A1 in the cells. The HMF-induced DNA damage was only observed at rather high concentrations which usually was associated with a concomitant decrease in cell viability., For more Mechanism of Action (Complete) data for 5-Hydroxymethyl-2-furfuraldehyde (6 total), please visit the HSDB record page. | |
Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
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Product Name |
5-Hydroxymethylfurfural | |
Color/Form |
Crystalline solid (needles), Needles (ethyl ether-petroleum ether) | |
CAS RN |
67-47-0 | |
Record name | 5-(Hydroxymethyl)furfural | |
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Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
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Record name | 5-(hydroxymethyl)-2-furaldehyde | |
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Record name | 5-(Hydroxymethyl)furfural | |
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Record name | 2-Furancarboxaldehyde, 5-(hydroxymethyl)- | |
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Record name | 5-(Hydroxymethyl)-2-furfural | |
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Record name | 5-(hydroxymethyl)-2-furaldehyde | |
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Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
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Record name | 5-Hydroxymethyl-2-furancarboxaldehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0034355 | |
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Melting Point |
31.5 °C, 35 - 35.5 °C | |
Record name | 5-Hydroxymethyl-2-furfuraldehyde | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7982 | |
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Record name | 5-Hydroxymethyl-2-furancarboxaldehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0034355 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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